Cas no 2138145-67-0 (N-[(3-bromocyclobutyl)methyl]-2-chloroacetamide)

• Product Name: N-[(3-bromocyclobutyl)methyl]-2-chloroacetamide
• CAS No: 2138145-67-0
• MF: C₇H₁₁BrClNO
• MW: 240.52534031868
• CID: 5794762
• PubChem ID: 165438898
• Update Time: 2025-10-18

N-[(3-bromocyclobutyl)methyl]-2-chloroacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{[(1r,3r)-3-bromocyclobutyl]methyl}acetamide
• N-[(3-bromocyclobutyl)methyl]-2-chloroacetamide
• 2137095-55-5
• 2137030-55-6
• EN300-377019
• EN300-718823
• 2-chloro-N-{[(1s,3s)-3-bromocyclobutyl]methyl}acetamide
• 2138145-67-0
• EN300-377061

• Inchi： 1S/C7H11BrClNO/c8-6-1-5(2-6)4-10-7(11)3-9/h5-6H,1-4H2,(H,10,11)
• InChI Key： VNIFOOLUSQJXAV-UHFFFAOYSA-N
• SMILES： BrC1CC(CNC(CCl)=O)C1

Computed Properties

• Exact Mass: 238.97125g/mol
• Monoisotopic Mass: 238.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1Ų

Additional information on N-[(3-bromocyclobutyl)methyl]-2-chloroacetamide

N-[(3-bromocyclobutyl)methyl]-2-chloroacetamide: A Comprehensive Overview

N-[(3-bromocyclobutyl)methyl]-2-chloroacetamide (CAS No: 2138145-67-0) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug discovery and chemical synthesis. The molecule consists of a cyclobutane ring substituted with a bromine atom at the 3-position, which is further connected to a methyl group attached to an acetamide moiety containing a chlorine substituent at the beta position.

The cyclobutane ring in the structure of N-[(3-bromocyclobutyl)methyl]-2-chloroacetamide introduces strain and reactivity, making it a valuable component in various chemical reactions. Recent studies have highlighted the role of such strained rings in enhancing the bioactivity of molecules, particularly in medicinal chemistry. The bromine substitution at the 3-position adds to the compound's versatility, as halogen atoms are known to influence both physical and chemical properties significantly.

One of the most notable aspects of N-[(3-bromocyclobutyl)methyl]-2-chloroacetamide is its potential as a building block in the synthesis of more complex molecules. Researchers have explored its use in constructing bioactive compounds with anti-inflammatory, antifungal, and anticancer properties. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that analogs of this compound exhibit promising activity against various cancer cell lines, suggesting its role in drug development.

Moreover, the chlorine substituent at the beta position of the acetamide group plays a crucial role in modulating the compound's reactivity and solubility. This feature makes it an ideal candidate for exploring hydrogen bonding interactions, which are critical in drug design. Recent advancements in computational chemistry have allowed for detailed modeling of these interactions, providing deeper insights into the compound's behavior in biological systems.

The synthesis of N-[(3-bromocyclobutyl)methyl]-2-chloroacetamide involves a multi-step process that includes nucleophilic substitution and acylation reactions. Optimization of these steps has been a focus of recent research, with chemists seeking to improve yield and purity while minimizing environmental impact. Green chemistry approaches have been particularly emphasized, aligning with global efforts to promote sustainable chemical practices.

In terms of applications, N-[(3-bromocyclobutyl)methyl]-2-chloroacetamide has shown promise in agrochemicals as well. Its ability to inhibit key enzymes involved in plant pathogenesis has led to investigations into its potential as a fungicide or herbicide. Field trials conducted under controlled conditions have demonstrated efficacy against several crop pathogens, although further studies are required to assess its environmental safety and long-term impacts.

Another area where this compound has gained traction is in materials science. The unique electronic properties introduced by the bromine and chlorine atoms make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and photovoltaic cells, leveraging its ability to absorb and emit light efficiently.

Looking ahead, the continued exploration of N-[(3-bromocyclobutyl)methyl]-2-chloroacetamide is expected to uncover new applications across diverse fields. Its structural versatility and reactivity make it an invaluable tool for chemists and pharmacologists alike. As research progresses, it is anticipated that this compound will play an increasingly significant role in advancing both basic and applied sciences.